2-(2-Cyclopentylethynyl)-6-chloropyrimidin-4-amine

• Molecular Formula: C11H12ClN3
• Molecular Weight: 221.68 g/mol
• IUPAC Name: 6-chloro-2-(2-cyclopentylethynyl)pyrimidin-4-amine
• InChI: InChI=1S/C11H12ClN3/c12-9-7-10(13)15-11(14-9)6-5-8-3-1-2-4-8/h7-8H,1-4H2,(H2,13,14,15)
• InChI Key: PUWYZNJGAFRDJX-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)C#CC2=NC(=CC(=N2)Cl)N

Description

2-(2-Cyclopentylethynyl)-6-chloropyrimidin-4-amine is a useful research compound. Its molecular formula is C11H12ClN3 and its molecular weight is 221.68 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2,6-Dichloropyrimidin-4-amine (0.2 g, 1.22 mmol), tetrakis(triphenylphosphine)palladium(0) (42 mg, 0.043 mmol) and copper iodide (14 mg, 0.07 mmol) were introduced in a flask. A mixture of THF-triethylamine 2:3 (5 mL) was added and the system was inertized 3 times with vacuum/argon cycles. Finally, cyclopentyl acetylene (0.16 mL, 1.34 mmol) was added and the resulting mixture was heated at 100° C. overnight. The reaction crude was cooled at room temperature and filtered over Celite®. The solvent was evaporated to dryness and the residue was purified by chromatography over silica gel using mixtures of hexane/EtOAc of increasing polarity as eluent, providing 0.15 g of the title compound, impurified with its regioisomer.